Cas no 888967-60-0 (Benzonitrile, 3-[(5-formyl-2-pyridinyl)oxy]-)
![Benzonitrile, 3-[(5-formyl-2-pyridinyl)oxy]- structure](https://www.kuujia.com/scimg/cas/888967-60-0x500.png)
888967-60-0 structure
Product name:Benzonitrile, 3-[(5-formyl-2-pyridinyl)oxy]-
Benzonitrile, 3-[(5-formyl-2-pyridinyl)oxy]- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 3-[(5-formyl-2-pyridinyl)oxy]-
- DB-394296
- 888967-60-0
- SCHEMBL3163774
- 3-[(5-Formyl-2-pyridinyl)oxy]benzonitrile
- AKOS017558578
-
- Inchi: InChI=1S/C13H8N2O2/c14-7-10-2-1-3-12(6-10)17-13-5-4-11(9-16)8-15-13/h1-6,8-9H
- InChI Key: SOXNDGYWRBDMAQ-UHFFFAOYSA-N
- SMILES: C1=CC(=CC(=C1)OC2=NC=C(C=C2)C=O)C#N
Computed Properties
- Exact Mass: 224.058577502Da
- Monoisotopic Mass: 224.058577502Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 63Ų
Benzonitrile, 3-[(5-formyl-2-pyridinyl)oxy]- Related Literature
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1. 3D in vitro co-culture disc for spatiotemporal image analysis of cancer–stromal cell interaction†Haruko Takahashi,Yutaka Kikuchi Biomater. Sci., 2021,9, 4448-4458
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Yuxi Liu,Xiaoming Qiu,Xiaobin Liu,Yongchang Liu,Li-Zhen Fan J. Mater. Chem. A, 2018,6, 8750-8756
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Lili Gao,Xuelian Li,Xiaodong Li,Jianli Cheng,Bin Wang,Zhiyu Wang,Changming Li RSC Adv., 2016,6, 57190-57198
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Ying Jiang,Jianguo Mei,Michael F. Toney,Zhenan Bao Chem. Commun., 2012,48, 7286-7288
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5. A broadband aggregation-independent plasmonic absorber for highly efficient solar steam generation†Zhongming Huang,Shengliang Li,Xiao Cui,Yingpeng Wan,Yafang Xiao,Shuang Tian,Hui Wang,Xiaozhen Li,Qi Zhao,Chun-Sing Lee J. Mater. Chem. A, 2020,8, 10742-10746
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Yasuhito Sugano,Mun'delanji C. Vestergaard,Masato Saito,Eiichi Tamiya Chem. Commun., 2011,47, 7176-7178
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Hannah K. Wagner,Hubert Wadepohl,Joachim Ballmann Chem. Sci., 2021,12, 3693-3701
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9. A bioinspired glycopolymer for capturing membrane proteins in native-like lipid-bilayer nanodiscs†Bartholomäus Danielczak,Marie Rasche,Julia Lenz,Eugenio Pérez Patallo,Sophie Weyrauch,Florian Mahler,Annette Meister,Jonathan Oyebamiji Babalola,Cenek Kolar Nanoscale, 2022,14, 1855-1867
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Fan Yang,Xiurong Yang Analyst, 2014,139, 6122-6125
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